Prepro-von Willebrand factor (641-650) (bovine)

• Molecular Formula: C54H78N14O15S
• Molecular Weight: 1195.3 g/mol
• InChI: InChI=1S/C54H78N14O15S/c1-28(2)21-37(47(76)66-40(26-70)53(82)83)63-44(73)29(3)60-50(79)41(27-84)67-48(77)38(22-30-11-5-4-6-12-30)64-49(78)39(25-69)65-51(80)42-16-10-20-68(42)52(81)36(17-18-43(71)72)62-46(75)35(15-9-19-58-54(56)57)61-45(74)33(55)23-31-24-59-34-14-8-7-13-32(31)34/h4-8,11-14,24,28-29,33,35-42,59,69-70,84H,9-10,15-23,25-27,55H2,1-3H3,(H,60,79)(H,61,74)(H,62,75)(H,63,73)(H,64,78)(H,65,80)(H,66,76)(H,67,77)(H,71,72)(H,82,83)(H4,56,57,58)/t29-,33-,35-,36-,37-,38-,39-,40-,41-,42-/m0/s1
• InChIKey: XVYMCHUFXSRFMV-UQUIQXRESA-N

Prepro-vWF (641-650) Specifications & Binding Data

Prepro-von Willebrand factor (641-650) (bovine), also known as pp-vWF (641-650), is a decapeptide fragment derived from the von Willebrand factor proprotein [1]. Its sequence is WREPSFCALS (Trp-Arg-Glu-Pro-Ser-Phe-Cys-Ala-Leu-Ser), with a molecular weight of 1195.35 g/mol and formula C54H78N14O15S . The peptide has been identified as a specific binding domain for type I collagen [2], with a defined apparent Kd of 100 µM for bovine collagen type I .

Molecular Probe

Collagen type I binding decapeptide

Sequence Identity

Defined WREPSFCALS sequence from bovine pro-vWF

Affinity Profile

Supports moderate-affinity collagen interaction studies

• [1] Takagi, J., Fujisawa, T., Sekiya, F., & Saito, Y. (1992). A collagen/gelatin-binding decapeptide derived from bovine propolypeptide of von Willebrand factor. Biochemistry, 31(36), 8530-8534. View Source
• [2] MedChemExpress. (n.d.). Prepro-von Willebrand factor (641-650) (bovine) (HY-138019). View Source

Prepro-vWF (641-650) Substitution Limitations

Substituting this compound with other vWF-derived peptides or fragments is not scientifically valid due to distinct functional specificities and affinity differences. The vWF protein contains multiple independent binding domains, including sites for GPIb (e.g., residues 445-733), collagen types I/III, and the GPIIb/IIIa receptor [1]. The decapeptide WREPSFCALS represents a discrete collagen-binding motif from the proprotein sequence [2]. Its moderate affinity (Kd 100 µM) is fundamentally different from the high-affinity GPIb-binding fragments (e.g., RG12986 with IC50 4 µM for platelet inhibition [3]) or small molecule vWF antagonists like aurin tricarboxylic acid (ATA, IC50 0.1 µM in washed platelets [4]). Procuring the correct fragment ensures the intended experimental interaction with collagen type I rather than alternative vWF binding partners, which is critical for assay design and data interpretation.

This Product

Binds collagen type I (WREPSFCALS)

GPIb-binding fragments (e.g., RG12986)

Target platelet GPIb receptor; functional outcomes may differ

This Product

Sequence-defined linear peptide

Small molecule antagonists (e.g., ATA)

Broader binding profile; may not replicate peptide-specific interaction

• [1] Springer, T. A. (2014). von Willebrand factor, Jedi knight of the bloodstream. Blood, 124(9), 1412-1425. View Source
• [2] Takagi, J., Fujisawa, T., Sekiya, F., & Saito, Y. (1992). A collagen/gelatin-binding decapeptide derived from bovine propolypeptide of von Willebrand factor. Biochemistry, 31(36), 8530-8534. View Source
• [3] Dardik, R., Ruggeri, Z. M., Savion, N., Gitel, S. N., Martinowitz, U., & Varon, D. (1993). Platelet aggregation on extracellular matrix: effect of a recombinant GPIb-binding fragment of von Willebrand factor. Thrombosis and Haemostasis, 70(3), 522-526. View Source
• [4] Phillips, M. D., Moake, J. L., Nolasco, L., & Turner, N. (1988). Aurin tricarboxylic acid: a novel inhibitor of the association of von Willebrand factor and platelets. Blood, 72(6), 1898-1903. View Source

Prepro-vWF (641-650) Comparative Evidence

Collagen I Binding Affinity vs. Full-Length vWF

The prepro-vWF (641-650) fragment (WREPSFCALS) exhibits an apparent Kd of 100 µM for bovine collagen type I [1]. This is a moderate, defined affinity that contrasts sharply with the high-affinity binding of multimeric, full-length vWF, which has an apparent Kd in the 1-7 nM range for collagen type III as measured by surface plasmon resonance [2]. The decapeptide therefore serves as a defined, lower-affinity probe for collagen I, distinct from the complex, high-avidity interactions of the complete vWF protein.

Collagen I Binding Affinity vs. Full-Length vWF

Reported

Kd 100 µM vs. 1–7 nM

Defines its role as a low-affinity probe, distinct from multimeric vWF

Solid-phase binding vs. SPR conditions

Evidence Dimension	Binding Affinity (Kd)
Target Compound Data	100 µM
Comparator Or Baseline	Full-length vWF (multimeric): 1-7 nM
Quantified Difference	>10,000-fold higher affinity for full-length vWF
Conditions	Target: solid-phase binding assay for bovine collagen type I; Comparator: BIAcore surface plasmon resonance with human collagen type III

Why This Matters

This defines its utility as a low- to moderate-affinity molecular probe, preventing erroneous interpretation of high-avidity multimeric vWF binding.

• [1] Takagi, J., Fujisawa, T., Sekiya, F., & Saito, Y. (1992). A collagen/gelatin-binding decapeptide derived from bovine propolypeptide of von Willebrand factor. Biochemistry, 31(36), 8530-8534. View Source
• [2] Li, F., Li, C. Q., Moake, J. L., López, J. A., & McIntire, L. V. (2002). Characterization of von Willebrand factor interaction with collagens in real time using surface plasmon resonance. Annals of Biomedical Engineering, 30(9), 1107-1116. View Source

Collagen Binding vs. GPIb Antagonism

While prepro-vWF (641-650) binds to collagen [1], a different vWF fragment, RG12986 (residues 445-733), functions as a potent inhibitor of platelet GPIb receptor binding. In a direct comparison within the literature, RG12986 at a final concentration of 4 µM exhibited similar platelet aggregation inhibition on extracellular matrix (ECM) to the cell adhesion peptide RGDS at 0.1 mM [2]. The two vWF fragments engage entirely distinct binding partners (collagen type I vs. GPIb), underscoring the functional specialization of different vWF domains.

Collagen Binding vs. GPIb Antagonism

Head-to-head

Target: collagen I (Kd 100 µM)
RG12986: GPIb antagonist (IC50 4 µM)

Fragment selection must align with collagen or platelet receptor endpoint

ECM platelet adhesion model

Evidence Dimension	Platelet Aggregation Inhibition on ECM
Target Compound Data	Binds collagen (Kd 100 µM); not a GPIb antagonist
Comparator Or Baseline	RG12986: IC50 4 µM (similar inhibition to RGDS at 0.1 mM)
Quantified Difference	Distinct functional mechanisms (collagen adhesion vs. GPIb receptor blockade)
Conditions	Target: solid-phase collagen binding assay; Comparator: whole blood platelet adhesion to ECM under flow

Why This Matters

Procurement decisions for vWF fragments must align with the intended molecular target (collagen vs. platelet receptors) to ensure experimental validity.

• [1] Takagi, J., Fujisawa, T., Sekiya, F., & Saito, Y. (1992). A collagen/gelatin-binding decapeptide derived from bovine propolypeptide of von Willebrand factor. Biochemistry, 31(36), 8530-8534. View Source
• [2] Dardik, R., Ruggeri, Z. M., Savion, N., Gitel, S. N., Martinowitz, U., & Varon, D. (1993). Platelet aggregation on extracellular matrix: effect of a recombinant GPIb-binding fragment of von Willebrand factor. Thrombosis and Haemostasis, 70(3), 522-526. View Source

Defined Peptide vs. Small Molecule ATA

Aurin tricarboxylic acid (ATA) is a small molecule vWF antagonist that inhibits shear-induced, vWF-mediated platelet aggregation at concentrations above 200 µM in platelet-rich plasma (PRP) and at 0.1 µM in buffer suspensions of washed platelets [1]. Unlike the sequence-defined, linear decapeptide prepro-vWF (641-650), ATA is a polycarboxylated triphenyl-methyl compound that binds to high molecular weight vWF multimers [2]. While ATA is a potent but potentially promiscuous inhibitor [3], the peptide offers a sequence-defined, moderate-affinity tool for probing a specific collagen interaction.

Defined Peptide vs. Small Molecule ATA

Class-level inference

Decapeptide binds collagen; ATA binds vWF multimers (IC50 0.1 µM)

Sequence-defined probe vs. broader polycarboxylated antagonist

Molecular class difference may affect experimental specificity

Evidence Dimension	vWF Interaction Mechanism
Target Compound Data	Sequence-defined decapeptide; binds collagen type I (Kd 100 µM)
Comparator Or Baseline	ATA: small molecule; binds vWF multimers; IC50 0.1 µM (washed platelets)
Quantified Difference	Different molecular classes (peptide vs. small molecule) with distinct binding modes
Conditions	Target: solid-phase binding assay; Comparator: washed platelet aggregation assay

Why This Matters

Researchers requiring a defined, sequence-specific probe for collagen binding should select the peptide over small molecule antagonists with broader, less-characterized interaction profiles.

• [1] Phillips, M. D., Moake, J. L., Nolasco, L., & Turner, N. (1988). Aurin tricarboxylic acid: a novel inhibitor of the association of von Willebrand factor and platelets. Blood, 72(6), 1898-1903. View Source
• [2] HUMANGGP:013320. (n.d.). Aurin-tricarboxylic acid (ATA) vWF antagonist profile. NACTEM. View Source
• [3] Kinlough-Rathbone, R. L., & Packham, M. A. (1992). Unexpected effects of aurin tricarboxylic acid on human platelets. Thrombosis and Haemostasis, 68(2), 189-193. View Source

Collagen-Targeting Domain in Bioengineering

The WREPSFCALS sequence has been directly used as a collagen-binding domain (CBD) in fusion protein constructs. In one study, a fusion of this peptide with basic fibroblast growth factor (bFGF) was incorporated into a collagen scaffold to promote vascularization and cellularization [1]. This application leverages the defined, moderate affinity (Kd 100 µM) of the peptide for collagen [2]. Alternative collagen-binding peptides, such as TKKTLRT derived from collagenase, exhibit a similarly low affinity (≤100 µM) [3], placing prepro-vWF (641-650) in a class of defined, low-affinity targeting domains suitable for biomaterial engineering.

Collagen-Targeting Domain Affinity

Cross-study comparable

Kd ~100 µM (similar to TKKTLRT ≤100 µM)

Defined low-affinity module suitable for fusion protein engineering

Documented in biomaterial scaffold studies

Evidence Dimension	Collagen-Binding Affinity (Kd)
Target Compound Data	100 µM
Comparator Or Baseline	TKKTLRT peptide: ≤100 µM
Quantified Difference	Similar low-to-moderate affinity range
Conditions	Both evaluated as collagen-binding domains in biomaterial applications

Why This Matters

This validates its selection as a viable collagen-targeting module in bioengineering, where its defined, moderate affinity is a documented feature rather than a deficiency.

• [1] iGEM Part:BBa_K3672005. (n.d.). Collagen binding domain WREPSFCALS from vWF. View Source
• [2] Takagi, J., Fujisawa, T., Sekiya, F., & Saito, Y. (1992). A collagen/gelatin-binding decapeptide derived from bovine propolypeptide of von Willebrand factor. Biochemistry, 31(36), 8530-8534. View Source
• [3] NCBI PMC Table 1. (2017). Collagen-binding domain affinities: WREPSFCALS vs. TKKTLRT. View Source

Prepro-vWF (641-650) Research Applications

vWF-Collagen I Interaction Assays

The peptide's defined apparent Kd of 100 µM for bovine collagen type I [1] makes it an ideal probe for studying the initial adhesion step in hemostasis. Researchers can use this fragment in solid-phase binding assays or surface plasmon resonance (SPR) to investigate the biophysics of the vWF-collagen interaction, particularly to model or compare the effects of mutations on collagen binding affinity, as the moderate affinity facilitates measurement of both association and dissociation phases.

Collagen-Targeted Fusion Protein Engineering

The WREPSFCALS sequence has been validated as a collagen-binding domain (CBD) in fusion proteins designed for tissue engineering [2]. By fusing this decapeptide to a therapeutic protein (e.g., a growth factor), researchers can create a biomolecule with targeted retention to collagen-rich scaffolds or wound sites. This application capitalizes on the peptide's specific, albeit moderate, affinity (Kd 100 µM) for collagen, which may allow for local concentration without irreversible binding.

Calibration of vWF Collagen-Binding Assays

Clinical and research laboratories assessing vWF function via collagen-binding assays (CBA) can use this peptide as a well-characterized reference standard or calibration control. Its defined binding parameters (Kd 100 µM) [1] and commercial availability as a purified, sequence-defined reagent enable the standardization of assay conditions and the validation of collagen substrate activity, ensuring consistency across experiments and between different lots of full-length vWF.

Negative Control for GPIb-Dependent vWF Activity

Because the prepro-vWF (641-650) fragment originates from the proprotein sequence and binds collagen, but lacks the GPIb-binding domain found in fragments like RG12986 [3], it serves as a useful negative control in platelet adhesion assays. In studies investigating vWF-GPIb interactions under flow conditions, this peptide can be used to demonstrate that observed effects are specific to the GPIb receptor blockade and not due to non-specific peptide interference with the collagen matrix.

Application

Selection Property

Validation Focus

vWF-collagen I interaction assays

Defined collagen I binding

Confirm binding specificity and affinity consistency

Collagen-targeted fusion protein engineering

Validated collagen-binding domain sequence

Assess retention and bioactivity in scaffold models

Calibration of collagen-binding assays (CBA)

Characterized binding parameters (Kd 100 µM)

Standardize assay conditions and collagen substrate activity

Negative control for GPIb-dependent vWF activity

Absence of GPIb-binding domain

Demonstrate collagen-only interference in platelet adhesion studies

• [1] Takagi, J., Fujisawa, T., Sekiya, F., & Saito, Y. (1992). A collagen/gelatin-binding decapeptide derived from bovine propolypeptide of von Willebrand factor. Biochemistry, 31(36), 8530-8534. View Source
• [2] iGEM Part:BBa_K3672005. (n.d.). Collagen binding domain WREPSFCALS from vWF. View Source
• [3] Dardik, R., Ruggeri, Z. M., Savion, N., Gitel, S. N., Martinowitz, U., & Varon, D. (1993). Platelet aggregation on extracellular matrix: effect of a recombinant GPIb-binding fragment of von Willebrand factor. Thrombosis and Haemostasis, 70(3), 522-526. View Source